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Compound of Interest

Compound Name: Tetrabutylurea

Cat. No.: B1198226 Get Quote

An In-depth Overview of the Chemical Properties, Synthesis, and Applications of 1,1,3,3-

Tetrabutylurea

This technical guide provides a comprehensive overview of tetrabutylurea (TBU), a versatile

organic compound with significant applications in industrial chemistry and potential utility in

pharmaceutical formulations. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical identity,

synthesis protocols, and key uses.

Core Chemical and Physical Properties
Tetrabutylurea, identified by the CAS number 4559-86-8, is a tetra-substituted urea.[1][2][3] Its

molecular formula is C17H36N2O, and it has a molecular weight of approximately 284.5 g/mol .

[1] Key quantitative data and physical characteristics are summarized in the table below.
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Property Value Reference

CAS Number 4559-86-8 [1][2][3]

Molecular Formula C17H36N2O [1][2]

Molecular Weight 284.5 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 125-130 °C @ 1 Torr

Density ~0.88 g/cm³

Solubility
Insoluble in water, soluble in

organic solvents.

Synthesis of Tetrabutylurea: Experimental Protocols
The synthesis of tetrabutylurea is primarily achieved through the reaction of dibutylamine with

a phosgene equivalent. The following protocols are based on established methodologies

described in the scientific literature.

Method 1: Synthesis using Bis(trichloromethyl)
Carbonate (Triphosgene)
This method avoids the direct handling of highly toxic phosgene gas.

Materials:

Dibutylamine

Bis(trichloromethyl) carbonate (Triphosgene)

Organic solvent (e.g., toluene, dichloromethane)

Aqueous sodium hydroxide solution

Procedure:
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In a reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser, dissolve

dibutylamine in an appropriate organic solvent.

Separately, dissolve bis(trichloromethyl) carbonate in the same organic solvent.

Slowly add the bis(trichloromethyl) carbonate solution to the dibutylamine solution under

vigorous stirring. The reaction is exothermic and should be controlled with an ice bath.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours to ensure complete reaction.

Neutralize the reaction mixture by washing with an aqueous sodium hydroxide solution,

followed by water.

Separate the organic layer and dry it over an anhydrous drying agent (e.g., magnesium

sulfate).

Remove the solvent under reduced pressure.

The crude tetrabutylurea can be purified by vacuum distillation.

Logical Workflow for Tetrabutylurea Synthesis
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Workflow for the synthesis of tetrabutylurea.

Industrial Application: The Anthraquinone Process
The primary industrial application of tetrabutylurea is as a solvent in the anthraquinone

process for the production of hydrogen peroxide.[4] TBU serves as a highly effective solvent for

the anthraquinone and its hydrogenated form, anthrahydroquinone.

The process involves the following cyclical steps:
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Hydrogenation: An alkylanthraquinone is hydrogenated to the corresponding

alkylanthrahydroquinone using a catalyst (e.g., palladium).

Oxidation: The alkylanthrahydroquinone is then oxidized with air to regenerate the

alkylanthraquinone and produce hydrogen peroxide.

Extraction: The hydrogen peroxide is extracted from the organic solvent mixture using water.

Solvent Recovery: The organic solvent containing the alkylanthraquinone is recycled back to

the hydrogenation step.

Tetrabutylurea offers several advantages over other solvents in this process, including high

solubility for the reactants and a favorable partition coefficient for the extraction of hydrogen

peroxide.
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The core cycle of the anthraquinone process.
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Application in Drug Development: A Solubilizing
Agent
For drug development professionals, tetrabutylurea presents potential as a solubilizing agent

for poorly water-soluble active pharmaceutical ingredients (APIs).[1] Its character as a polar

aprotic solvent, combined with its reported low toxicity, makes it a candidate for use in various

pharmaceutical formulations.[1]

The mechanism of solubilization by agents like tetrabutylurea often involves disrupting the

crystal lattice of the drug and forming intermolecular interactions that are more favorable for

dissolution in a given solvent system. While specific examples of marketed drugs formulated

with tetrabutylurea are not readily available in the public domain, its properties suggest its

utility in preclinical and formulation development studies.

It is important to note that comprehensive toxicological data for tetrabutylurea is limited.[5]

Many safety data sheets indicate "no data available" for various toxicological endpoints.[5][6]

Therefore, any application in pharmaceutical development would necessitate thorough safety

and toxicity assessments.

Conclusion
Tetrabutylurea is a chemical with well-established industrial importance, particularly in the

production of hydrogen peroxide. Its synthesis is straightforward, and its properties as a solvent

are well-documented. For the pharmaceutical industry, TBU's potential as a solubilizing agent

for challenging APIs warrants further investigation, contingent on rigorous toxicological

evaluation. This guide provides a foundational understanding of tetrabutylurea for scientists

and researchers exploring its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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